Cas no 184707-86-6 (N-[4-(3-Methyl-5-oxo-4H-pyrazol-1-yl)phenyl]propanamide)

• Product Name: N-[4-(3-Methyl-5-oxo-4H-pyrazol-1-yl)phenyl]propanamide
• CAS No: 184707-86-6
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 2109961
• Update Time: 2023-08-04

N-[4-(3-Methyl-5-oxo-4H-pyrazol-1-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]Propanamide
• N-[4-(3-Methyl-5-oxo-4H-pyrazol-1-yl)phenyl]propanamide

• Inchi： 1S/C13H15N3O2/c1-3-12(17)14-10-4-6-11(7-5-10)16-13(18)8-9(2)15-16/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key： LQOAAJMJOIDWDM-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C1C=CC(=CC=1)NC(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Topological Polar Surface Area: 61.8